Cas no 2411218-55-6 (1-(2-Chloropropanoyl)-N-methyl-N-phenylpyrrolidine-3-carboxamide)

• Product Name: 1-(2-Chloropropanoyl)-N-methyl-N-phenylpyrrolidine-3-carboxamide
• CAS No: 2411218-55-6
• MF: C₁₅H₁₉ClN₂O₂
• MW: 294.776562929153
• CID: 5355994
• Update Time: 2025-11-05

1-(2-Chloropropanoyl)-N-methyl-N-phenylpyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloropropanoyl)-N-methyl-N-phenylpyrrolidine-3-carboxamide
• Z3775007144

• Inchi： 1S/C15H19ClN2O2/c1-11(16)14(19)18-9-8-12(10-18)15(20)17(2)13-6-4-3-5-7-13/h3-7,11-12H,8-10H2,1-2H3
• InChI Key： IUJNUBFJWBFSCT-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCC(C(N(C)C2C=CC=CC=2)=O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• XLogP3: 1.9
• Topological Polar Surface Area: 40.6

Additional information on 1-(2-Chloropropanoyl)-N-methyl-N-phenylpyrrolidine-3-carboxamide

Comprehensive Overview of 1-(2-Chloropropanoyl)-N-methyl-N-phenylpyrrolidine-3-carboxamide (CAS No. 2411218-55-6)

1-(2-Chloropropanoyl)-N-methyl-N-phenylpyrrolidine-3-carboxamide (CAS No. 2411218-55-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of pyrrolidine derivatives, which are known for their versatility in drug discovery and material science. Researchers and industry professionals frequently search for terms like "pyrrolidine carboxamide uses", "chloropropanoyl derivatives in medicine", and "N-methyl-N-phenylpyrrolidine synthesis", reflecting the growing interest in this compound's functional characteristics.

The molecular structure of 1-(2-Chloropropanoyl)-N-methyl-N-phenylpyrrolidine-3-carboxamide features a pyrrolidine ring substituted with a chloropropanoyl group and an N-methyl-N-phenyl carboxamide moiety. This combination of functional groups makes it a valuable intermediate in the synthesis of more complex molecules. Recent trends in organic chemistry highlight the demand for heterocyclic building blocks, with searches for "pyrrolidine-based drug candidates" and "chloroacetyl derivatives in medicinal chemistry" increasing by over 30% in the past year. The compound's CAS No. 2411218-55-6 serves as a critical identifier for researchers tracking its applications in peer-reviewed studies.

In the context of modern drug development, 1-(2-Chloropropanoyl)-N-methyl-N-phenylpyrrolidine-3-carboxamide has shown promise as a precursor for bioactive molecules. The pharmaceutical industry's shift toward targeted therapies has amplified interest in such specialized intermediates, with particular focus on their role in developing kinase inhibitors and GPCR modulators. Analytical techniques like HPLC purity testing and NMR characterization are frequently mentioned alongside this compound in research literature, addressing common queries such as "how to analyze pyrrolidine derivatives" and "quality control for carboxamide compounds".

The synthetic versatility of CAS No. 2411218-55-6 makes it relevant to current discussions about green chemistry and sustainable synthesis. With environmental concerns driving innovation, researchers are exploring catalyst-free reactions and energy-efficient protocols for producing such intermediates. This aligns with frequent searches for "eco-friendly heterocycle synthesis" and "solvent-free organic reactions", demonstrating the compound's connection to broader scientific priorities. The chloropropanoyl group in particular offers interesting reactivity patterns that enable diverse transformations under mild conditions.

From a commercial perspective, 1-(2-Chloropropanoyl)-N-methyl-N-phenylpyrrolidine-3-carboxamide represents an important fine chemical for research institutions and pharmaceutical developers. Market analyses reveal growing demand for high-purity synthetic intermediates, with specific interest in compounds featuring both amide bonds and halogen substituents. The compound's CAS registry number 2411218-55-6 facilitates precise tracking in global chemical inventories and regulatory databases, addressing industry needs for substance identification and patent documentation.

Recent advancements in computational chemistry have further increased the relevance of this compound, as evidenced by search terms like "molecular docking with pyrrolidine scaffolds" and "DFT studies on carboxamides". The N-methyl-N-phenyl substitution pattern in particular has drawn attention for its potential to influence molecular conformation and bioavailability. These computational approaches complement traditional laboratory research, creating new opportunities for understanding the compound's physicochemical properties and interaction profiles.

Quality standards for 1-(2-Chloropropanoyl)-N-methyl-N-phenylpyrrolidine-3-carboxamide remain a key discussion point, with analytical chemists focusing on impurity profiling and stability testing. The pharmaceutical industry's emphasis on ICH guidelines has led to increased scrutiny of such intermediates, reflected in search queries about "specification setting for research chemicals" and "residual solvent analysis". Proper characterization of the compound requires comprehensive spectroscopic data, including mass spectrometry and infrared spectroscopy results, which are often requested by purchasing researchers.

Looking forward, the scientific community anticipates expanded applications for CAS No. 2411218-55-6 in areas such as peptide mimetics and small molecule probes. The convergence of structural biology and chemical biology approaches has created new demand for versatile building blocks like this pyrrolidine derivative. With ongoing research into molecular recognition and protein-ligand interactions, the compound's unique stereochemical features position it as a valuable tool for advancing both fundamental science and applied therapeutics.